Cas no 1379686-48-2 (3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde)

3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde structure
1379686-48-2 structure
Product Name:3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde
CAS No:1379686-48-2
MF:C13H18N2O
MW:218.294823169708
CID:1105532
PubChem ID:57217621
Update Time:2025-04-20

3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde
    • SCHEMBL2649639
    • 1379686-48-2
    • DTXSID601265685
    • 3,5-Dimethyl-4-(1-piperazinyl)benzaldehyde
    • Inchi: 1S/C13H18N2O/c1-10-7-12(9-16)8-11(2)13(10)15-5-3-14-4-6-15/h7-9,14H,3-6H2,1-2H3
    • InChI Key: RBMZWTRMJMJYAS-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)C(=C(C)C=1)N1CCNCC1

Computed Properties

  • Exact Mass: 218.141913202g/mol
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.3Ų
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